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Cat. No.: B15177842 Get Quote

Disclaimer: Scientific literature providing specific experimental data on the synthesis and

applications of 10-amino-4-decenoic acid is limited. The following application notes and

protocols are based on established principles of organic chemistry and are intended to serve

as a theoretical guide for researchers, scientists, and drug development professionals. These

protocols are hypothetical and would require experimental validation.

Introduction
10-Amino-4-decenoic acid is a bifunctional molecule possessing a terminal primary amine, a

carboxylic acid, and an internal carbon-carbon double bond. This unique combination of

functional groups makes it a potentially valuable building block for the synthesis of a diverse

range of organic molecules, including polymers, macrocycles, and modified peptides. Its ten-

carbon backbone provides a flexible yet substantial scaffold for the construction of complex

molecular architectures. This document outlines potential synthetic applications and provides

detailed, albeit theoretical, protocols for its use.

Proposed Synthesis of 10-Amino-4-decenoic Acid
A plausible retrosynthetic analysis suggests that 10-amino-4-decenoic acid can be

synthesized from commercially available starting materials through a multi-step sequence. A

key step would involve the introduction of the amino group at the C10 position and the

formation of the C4-C5 double bond.
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Retrosynthesis

Forward Synthesis

10-Amino-4-decenoic acid Protected Amino Acid
Protection

Alkyne Precursor
Lindlar Hydrogenation

Starting Materials
Alkylation

10-bromo-1-decyne & Azide 10-azido-1-decyneNaN3, DMSO 10-azido-4-decynoic acid

1. n-BuLi
2. CO2 10-azido-4-decenoic acidLindlar's Catalyst, H2 10-amino-4-decenoic acidH2, Pd/C or PPh3, H2O

10-Amino-4-decenoic acid Unsaturated PolyamidePolycondensation
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Protected 10-Amino-4-decenoic acid derivative Macrocyclic LactamGrubbs' Catalyst

10-Amino-4-decenoic acid

Protect Carboxylic Acid

Couple Targeting Ligand to Amine

Deprotect Carboxylic Acid

Couple Drug to Carboxylic Acid

Targeted Drug Conjugate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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